
The Defense Language Proficiency Test (DLPT):
A Technical Overview of Military Language

Assessment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dlpts

Cat. No.: B1228707 Get Quote

For Immediate Release

MONTEREY, CA – The Defense Language Proficiency Test (DLPT) system represents a

cornerstone of the U.S. Department of Defense's (DoD) efforts to assess the foreign language

capabilities of its personnel. This in-depth guide provides researchers, scientists, and drug

development professionals with a comprehensive overview of the DLPT's core purpose,

technical design, and psychometric underpinnings. The DLPT is a battery of scientifically

validated tests developed by the Defense Language Institute Foreign Language Center

(DLIFLC) to measure the general language proficiency of native English speakers in various

foreign languages.[1][2]

The primary purpose of the DLPT is to evaluate how well an individual can function in real-

world situations using a foreign language.[1] These assessments are critical for several

reasons, including:

Qualifying Personnel: Ensuring that military linguists and other personnel in language-

dependent roles possess the necessary skills to perform their duties.[1]

Determining Compensation: DLPT scores are a key factor in determining Foreign Language

Proficiency Pay (FLPP) for service members.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1228707?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Defense_Language_Proficiency_Tests
https://www.broward.edu/admissions/credit-for-prior-learning/dlpt.html
https://en.wikipedia.org/wiki/Defense_Language_Proficiency_Tests
https://en.wikipedia.org/wiki/Defense_Language_Proficiency_Tests
https://en.wikipedia.org/wiki/Defense_Language_Proficiency_Tests
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assessing Readiness: The scores provide a measure of the language readiness of military

units.[1]

Informing Training: The results help to gauge the effectiveness of language training

programs and identify areas for improvement.

This document will delve into the test's structure, the methodologies behind its development

and validation, and the scoring framework that underpins its utility.

Core Framework: The Interagency Language
Roundtable (ILR) Scale
The DLPT's scoring and proficiency levels are benchmarked against the Interagency Language

Roundtable (ILR) scale, the standard for language ability assessment within the U.S. federal

government.[1] The ILR scale provides a common metric for describing language performance

across different government agencies. It consists of six base levels, from 0 (No Proficiency) to

5 (Native or Bilingual Proficiency), with intermediate "plus" levels denoting proficiency that is

more than a base level but does not fully meet the criteria for the next level.

The DLPT primarily assesses the receptive skills of listening and reading.[1] The following table

summarizes the ILR proficiency levels for these two skills.
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ILR Level Designation
General Description of
Listening and Reading
Proficiency

0 No Proficiency

No practical understanding of

the spoken or written

language.

0+ Memorized Proficiency

Can recognize and understand

a number of isolated words

and phrases.

1 Elementary Proficiency

Sufficient comprehension to

understand simple questions,

statements, and basic survival

needs.

1+ Elementary Proficiency, Plus

Can understand the main

ideas and some supporting

details in routine social

conversations and simple

texts.

2 Limited Working Proficiency

Able to understand the main

ideas of most conversations

and texts on familiar topics.

2+
Limited Working Proficiency,

Plus

Can comprehend the main

ideas and most supporting

details in conversations and

texts on a variety of topics.

3
General Professional

Proficiency

Able to understand the

essentials of all speech in a

standard dialect and can read

with almost complete

comprehension a variety of

authentic prose on unfamiliar

subjects.[3]
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3+
General Professional

Proficiency, Plus

Comprehends most of the

content and intent of a variety

of forms and styles of speech

and text, including many

sociolinguistic and cultural

references.[3]

4
Advanced Professional

Proficiency

Able to understand all forms

and styles of speech and text

pertinent to professional needs

with a high degree of accuracy.

[3]

4+
Advanced Professional

Proficiency, Plus

Near-native ability to

understand the language in all

its complexity.

5 Native or Bilingual Proficiency

Reading and listening

proficiency is functionally

equivalent to that of a well-

educated native speaker.

Test Structure and Administration
The current iteration of the DLPT is the DLPT5, which is primarily a computer-based test.[3] It

is designed to assess proficiency regardless of how the language was acquired and is not tied

to any specific curriculum.[2] The test materials are sampled from authentic, real-world sources

such as newspapers, radio broadcasts, and websites, covering a broad range of topics

including social, cultural, political, and military subjects.

The DLPT system employs two main test formats, the choice of which depends on the size of

the test-taker population for a given language:

Multiple-Choice (MC): Used for languages with large numbers of test-takers. This format

allows for automated scoring and robust statistical analysis.

Constructed-Response (CR): Implemented for less commonly taught languages with smaller

test-taker populations. This format requires human scorers to evaluate short-answer
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responses.

Each test is allotted three hours for completion.[4]

Experimental Protocols and Methodologies
The development and validation of the DLPT are guided by rigorous psychometric principles to

ensure the reliability and validity of the test scores. While specific internal validation data is not

publicly released, the methodologies employed are based on established best practices in

language assessment.[5]

Test Development Workflow
The creation of a DLPT is a multi-stage process involving language experts, testing specialists,

and psychometricians.
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Phase 1: Planning and Design

Phase 2: Item Development

Phase 3: Pre-testing and Analysis

Phase 4: Test Assembly and Administration

Needs Analysis

Test Specification Development

Passage Selection

Item Writing

Item Review

Pilot Testing

Psychometric Analysis

Item Calibration

Test Form Assembly

Test Administration

Scoring and Reporting

Ongoing Monitoring and Research

Click to download full resolution via product page

A high-level overview of the DLPT development and validation workflow.
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Item Development and Review
The foundation of the DLPT lies in the quality of its test items. The process for developing and

vetting these items is meticulous.

Passage Selection: Test developers select authentic passages from a variety of sources. These

passages are then rated by language experts to determine their corresponding ILR level.

Item Writing: A team of trained item writers, typically native or near-native speakers of the

target language, create questions based on the selected passages. For multiple-choice tests,

this includes writing a single correct answer (the key) and several plausible but incorrect

options (distractors). For constructed-response tests, a detailed scoring rubric is developed.

Item Review: All test items undergo a multi-layered review process. This involves scrutiny by

language experts, testing specialists, and native English speakers to ensure clarity, accuracy,

and fairness.

Psychometric Analysis and Scoring
The psychometric soundness of the DLPT is established through statistical analysis, with Item

Response Theory (IRT) being a key methodology for multiple-choice tests.

Item Response Theory (IRT): IRT is a sophisticated statistical framework that models the

relationship between a test-taker's proficiency level and their probability of answering an item

correctly.[6] Unlike classical test theory, IRT considers the properties of each individual item,

such as its difficulty and its ability to discriminate between test-takers of different proficiency

levels. This allows for more precise measurement of language ability.
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Inputs

IRT Model Output

Test Taker Ability (θ)

Probability of Correct Response

Item Parameters (Difficulty, Discrimination)

Observed Response (Correct/Incorrect)
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A conceptual model of Item Response Theory (IRT) in the DLPT.

Cut-Score Determination: For multiple-choice tests, cut-scores (the scores required to achieve

a certain ILR level) are determined using IRT. Experts judge that a test-taker at a given ILR

level should be able to answer at least 70% of the questions at that level correctly. A

psychometrician then uses IRT to calculate the ability level corresponding to this 70%

probability, which is then used to set the cut-scores for operational test forms.

For constructed-response tests, scoring is based on a detailed protocol. Each response is

independently scored by two trained raters. If there is a disagreement, a third expert rater

makes the final determination. Generally, a test-taker needs to answer approximately 75% of

the questions at a given level correctly to be awarded that proficiency level.[4]

Quantitative Data Summary
While specific psychometric data for the DLPT is not publicly available, the following tables

illustrate the types of quantitative analyses that are conducted to ensure the test's reliability and

validity.

Table 1: Illustrative Reliability and Validity Metrics

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1228707?utm_src=pdf-body-img
https://www.robins.af.mil/Portals/59/documents/Base%20Training/DLPTFrequentlyAskedQuestions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metric Type Specific Metric Description
Typical Target
Value

Reliability

Internal Consistency

(e.g., Cronbach's

Alpha)

The degree to which

items on a test

measure the same

underlying construct.

> 0.80

Test-Retest Reliability

The consistency of

scores over time when

the same test is

administered to the

same individuals.

High positive

correlation

Inter-Rater Reliability

(for CR tests)

The level of

agreement between

different raters scoring

the same responses.

High percentage of

agreement or

correlation

Validity Content Validity

The extent to which

the test content is

representative of the

language skills it aims

to measure.

Assessed through

expert review

Construct Validity

The degree to which

the test measures the

theoretical construct

of language

proficiency.

Assessed through

statistical methods like

factor analysis

Criterion-Related

Validity

The correlation of

DLPT scores with

other measures of

language ability or job

performance.

Statistically significant

positive correlation

Table 2: Illustrative Score Distribution (Hypothetical Data for a Single Language)
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ILR Level
Percentage of Test-Takers
(Listening)

Percentage of Test-Takers
(Reading)

0/0+ 5% 4%

1/1+ 15% 12%

2/2+ 45% 48%

3/3+ 30% 32%

4/4+/5 5% 4%

Note: The data in these tables are for illustrative purposes only and do not represent actual

DLPT results.

Conclusion
The Defense Language Proficiency Test is a comprehensive and technically sophisticated

system for assessing the language capabilities of U.S. military personnel. Its foundation in the

Interagency Language Roundtable scale, coupled with rigorous test development and

psychometric methodologies like Item Response Theory, ensures that the DLPT provides

reliable and valid measures of language proficiency. For researchers and professionals in

related fields, an understanding of the DLPT's core principles offers valuable insights into the

large-scale assessment of language skills in a high-stakes environment. The continuous

development and refinement of the DLPT underscore the DoD's commitment to maintaining a

linguistically ready force.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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